Cas no 1285613-25-3 (3-tert-butyl-N'-(1Z)-4-(propan-2-yl)phenylmethylidene-1H-pyrazole-5-carbohydrazide)

• Product Name: 3-tert-butyl-N'-(1Z)-4-(propan-2-yl)phenylmethylidene-1H-pyrazole-5-carbohydrazide
• CAS No: 1285613-25-3
• MF: C₁₈H₂₈N₄O
• MW: 316.441123962402
• CID: 6483697
• PubChem ID: 133568632
• Update Time: 2025-05-20

3-tert-butyl-N'-(1Z)-4-(propan-2-yl)phenylmethylidene-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-N'-(1Z)-4-(propan-2-yl)phenylmethylidene-1H-pyrazole-5-carbohydrazide
• 1285613-25-3
• 5-tert-butyl-N-[(Z)-(4-propan-2-ylphenyl)methylideneamino]pyrazolidine-3-carboxamide
• 3-tert-butyl-N'-[(1Z)-[4-(propan-2-yl)phenyl]methylidene]-1H-pyrazole-5-carbohydrazide

• Inchi： 1S/C18H28N4O/c1-12(2)14-8-6-13(7-9-14)11-19-22-17(23)15-10-16(21-20-15)18(3,4)5/h6-9,11-12,15-16,20-21H,10H2,1-5H3,(H,22,23)/b19-11-
• InChI Key： UFQWXEANDOVSFE-ODLFYWEKSA-N
• SMILES： O=C(C1CC(C(C)(C)C)NN1)N/N=C\C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 316.22631153g/mol
• Monoisotopic Mass: 316.22631153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-tert-butyl-N'-(1Z)-4-(propan-2-yl)phenylmethylidene-1H-pyrazole-5-carbohydrazide

3-tert-Butyl-N'-(1Z)-4-(Propan-2-yl)phenylmethylidene-1H-pyrazole-5-carbohydrazide (CAS No. 1285613-25-3): A Comprehensive Overview

3-tert-butyl-N'-(1Z)-4-(propan-2-yl)phenylmethylidene-1H-pyrazole-5-carbohydrazide (CAS No. 1285613-25-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-tert-butyl-N'-(1Z)-4-(propan-2-yl)phenylmethylidene-1H-pyrazole-5-carbohydrazide is composed of a pyrazole core, a tert-butyl group, and a substituted phenylmethylidene moiety. The presence of these functional groups imparts distinct physicochemical properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the biological activities of 3-tert-butyl-N'-(1Z)-4-(propan-2-yl)phenylmethylidene-1H-pyrazole-5-carbohydrazide. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential for treating inflammatory disorders.

Moreover, 3-tert-butyl-N'-(1Z)-4-(propan-2-yl)phenylmethylidene-1H-pyrazole-5-carbohydrazide has been evaluated for its antitumor properties. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells.

In addition to its anti-inflammatory and antitumor activities, 3-tert-butyl-N'-(1Z)-4-(propan-2-yl)phenylmethylidene-1H-pyrazole-5-carbohydrazide has also been explored for its neuroprotective effects. Research has indicated that this compound can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that it may have therapeutic potential in the treatment of these debilitating conditions.

The pharmacokinetic profile of 3-tert-butyl-N'-(1Z)-4-(propan-2-yl)phenylmethylidene-1H-pyrazole-5-carbohydrazide has been studied to assess its suitability for clinical development. Initial results indicate favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound shows good oral bioavailability and a reasonable half-life, which are important considerations for drug development.

To further validate the therapeutic potential of 3-tert-butyl-N'-(1Z)-4-(propan-2-yl)phenylmethylidene-1H-pyrazole-5-carbohydrazide, several preclinical animal models have been employed. In these studies, the compound has demonstrated efficacy in reducing inflammation, inhibiting tumor growth, and protecting against neurodegeneration. These findings provide a strong foundation for advancing this compound into clinical trials.

In conclusion, 3-tert-butyl-N'-(1Z)-4-(propan-2-ylyl)phenylmethylidene-1H-pyrazole-5-carbohydrazide (CAS No. 1285613-25-3) is a promising compound with a diverse range of biological activities. Its anti-inflammatory, antitumor, and neuroprotective properties make it a valuable candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.